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2-amino-2-(4-ethylphenyl)acetic

Acid

Cat. No.: B112455 Get Quote

Introduction

4-Ethylphenylglycine is a derivative of N-phenylglycine, a class of non-proteinogenic amino

acids that have been a subject of scientific interest for over a century. While the parent

compound, N-phenylglycine, has a well-documented history tied to the development of

synthetic dyes, the specific discovery and detailed history of 4-ethylphenylglycine are not

extensively covered in publicly available scientific literature. This guide aims to provide a

comprehensive overview of 4-ethylphenylglycine, drawing upon the established chemistry of N-

aryl glycines to infer its probable synthetic routes and properties. Due to the limited specific

data on 4-ethylphenylglycine, this document will also address the broader context of N-

phenylglycine derivatives, including their historical significance and general methodologies for

their synthesis and characterization.

Historical Context: The Legacy of N-Phenylglycines
The journey of N-phenylglycine and its derivatives began in 1850 with the pioneering work of

Adolph Strecker, who developed a method for synthesizing α-amino acids from aldehydes or

ketones. This reaction, now known as the Strecker synthesis, laid the foundation for the

creation of a vast array of amino acid derivatives, including N-phenylglycine. The industrial

significance of N-phenylglycine was solidified through its use as a precursor in the synthesis of

indigo dye. This historical connection to the textile industry spurred further research into the

synthesis and properties of N-aryl glycines.
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Synthesis of 4-Ethylphenylglycine
While a specific, documented first synthesis of 4-ethylphenylglycine is not readily available, its

preparation can be reliably inferred from established methods for N-aryl glycine synthesis. The

most probable synthetic pathways would involve the reaction of 4-ethylaniline with a glycine

equivalent. Two primary methods are commonly employed for this type of synthesis:

Reaction with a Haloacetic Acid: This is a direct approach where 4-ethylaniline is reacted

with a haloacetic acid, such as chloroacetic acid or bromoacetic acid, typically in the

presence of a base to neutralize the resulting hydrohalic acid.

Strecker Synthesis: A variation of the original Strecker synthesis can be adapted for N-

substituted glycines. This would involve the reaction of 4-ethylaniline with formaldehyde and

a cyanide source, such as hydrogen cyanide or an alkali metal cyanide. The resulting α-

aminonitrile is then hydrolyzed to yield 4-ethylphenylglycine.

Hypothetical Experimental Protocol for Synthesis via
Haloacetic Acid
The following protocol is a generalized procedure based on common methods for N-aryl glycine

synthesis and has not been specifically optimized for 4-ethylphenylglycine.

Materials:

4-Ethylaniline

Chloroacetic acid

Sodium carbonate

Water

Hydrochloric acid (for workup)

Diethyl ether (or other suitable organic solvent for extraction)

Anhydrous magnesium sulfate (for drying)
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Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve

sodium carbonate in water.

Add 4-ethylaniline to the solution and heat the mixture gently.

Slowly add a solution of chloroacetic acid in water to the reaction mixture.

Reflux the reaction mixture for several hours, monitoring the progress by thin-layer

chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Acidify the solution with hydrochloric acid to precipitate the product.

Collect the crude product by vacuum filtration and wash with cold water.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain

pure 4-ethylphenylglycine.

Characterize the final product using techniques such as Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to confirm its

structure and purity.

Physicochemical Properties
Specific, experimentally determined quantitative data for 4-ethylphenylglycine is scarce in the

public domain. However, data for a closely related compound, N-(4-ethyl-phenyl)-glycine ethyl

ester, is available and can provide some insight into the properties of the core structure.
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Property
Value (for N-(4-ethyl-
phenyl)-glycine ethyl
ester)

Data Source

Molecular Formula C12H17NO2 PubChem[1]

Molecular Weight 207.27 g/mol PubChem[1]

IUPAC Name ethyl 2-(4-ethylanilino)acetate PubChem[1]

SMILES
CCC1=CC=C(C=C1)NCC(=O)

OCC
PubChem[1]

InChIKey
OLYBAEMPKZDLLY-

UHFFFAOYSA-N
PubChem[1]

Note: These properties are for the ethyl ester derivative and would differ from those of the free

carboxylic acid, 4-ethylphenylglycine.

Biological Activity and Signaling Pathways
There is no specific information available in the searched scientific literature regarding the

biological activity or any associated signaling pathways of 4-ethylphenylglycine. The broader

class of N-phenylglycine derivatives has been investigated for various biological activities,

including as intermediates in the synthesis of pharmaceuticals. However, without specific

studies on the 4-ethyl derivative, any discussion of its biological role would be purely

speculative.

Visualizing the Synthesis
The following diagram illustrates a generalized workflow for the synthesis of an N-aryl glycine,

which is applicable to the preparation of 4-ethylphenylglycine.
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Solvent (e.g., H2O) Workup

(Acidification, Extraction)
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A generalized workflow for the synthesis of N-aryl glycines.

Conclusion
4-Ethylphenylglycine represents a specific molecule within the well-established class of N-

phenylglycine derivatives. While its direct history and discovery are not well-documented, its

synthesis can be confidently predicted based on general methods for preparing N-aryl glycines.

The lack of specific quantitative data and biological studies highlights an opportunity for future

research to explore the properties and potential applications of this compound. Further

investigation is required to fully characterize 4-ethylphenylglycine and determine if it possesses

any unique chemical or biological activities that would make it a compound of interest for

researchers in chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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